Cas no 532394-83-5 (2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol)

2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol structure
532394-83-5 structure
Product Name:2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol
CAS No:532394-83-5
MF:C47H48O8
MW:740.879234313965
CID:2830655
PubChem ID:71441949
Update Time:2025-04-21

2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

    • 532394-83-5
    • DTXSID90850859
    • 2,2-Bis{[bis(4-methoxyphenyl)(phenyl)methoxy]methyl}propane-1,3-diol
    • Inchi: 1S/C47H48O8/c1-50-41-23-15-37(16-24-41)46(35-11-7-5-8-12-35,38-17-25-42(51-2)26-18-38)54-33-45(31-48,32-49)34-55-47(36-13-9-6-10-14-36,39-19-27-43(52-3)28-20-39)40-21-29-44(53-4)30-22-40/h5-30,48-49H,31-34H2,1-4H3
    • InChI Key: JXKZRQWJOJMKSC-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC)CC(CO)(CO)COC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 740.33491849Da
  • Monoisotopic Mass: 740.33491849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 18
  • Complexity: 925
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.9
  • Topological Polar Surface Area: 95.8Ų
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